![molecular formula C25H26N2O2S B4069766 2-{[2-(benzylthio)propanoyl]amino}-N-(2-phenylethyl)benzamide](/img/structure/B4069766.png)
2-{[2-(benzylthio)propanoyl]amino}-N-(2-phenylethyl)benzamide
Overview
Description
2-{[2-(benzylthio)propanoyl]amino}-N-(2-phenylethyl)benzamide, also known as BPTES, is a small molecule inhibitor of glutaminase activity. It is a promising drug candidate for the treatment of cancer due to its ability to selectively kill cancer cells by targeting their dependence on glutamine metabolism.
Mechanism of Action
2-{[2-(benzylthio)propanoyl]amino}-N-(2-phenylethyl)benzamide inhibits the activity of glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. Glutamate is then converted to α-ketoglutarate, which enters the tricarboxylic acid cycle to produce energy and synthesize macromolecules. By inhibiting glutaminase, this compound disrupts this process, leading to a decrease in energy production and macromolecule synthesis, ultimately resulting in cancer cell death.
Biochemical and Physiological Effects:
This compound has been shown to selectively kill cancer cells while sparing normal cells. This is due to the fact that cancer cells are more dependent on glutamine metabolism than normal cells. This compound has also been shown to inhibit the growth of tumors in animal models, indicating its potential as a cancer therapy.
Advantages and Limitations for Lab Experiments
One advantage of 2-{[2-(benzylthio)propanoyl]amino}-N-(2-phenylethyl)benzamide is its specificity for glutaminase, which makes it a useful tool for studying the role of glutamine metabolism in cancer cells. However, one limitation is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
Future research on 2-{[2-(benzylthio)propanoyl]amino}-N-(2-phenylethyl)benzamide could focus on developing more potent and selective inhibitors of glutaminase activity. Additionally, research could focus on identifying biomarkers that could predict which cancer patients would be most responsive to this compound therapy. Finally, research could explore the potential of combining this compound with other cancer therapies to improve treatment outcomes.
Scientific Research Applications
2-{[2-(benzylthio)propanoyl]amino}-N-(2-phenylethyl)benzamide has been extensively studied for its potential as a cancer therapy. It has been shown to selectively kill cancer cells by inhibiting their dependence on glutamine metabolism. Glutamine is an essential nutrient for cancer cells, and this compound inhibits the activity of glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. By inhibiting this enzyme, this compound disrupts the cancer cell's ability to produce energy and synthesize macromolecules, leading to cell death.
properties
IUPAC Name |
2-(2-benzylsulfanylpropanoylamino)-N-(2-phenylethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N2O2S/c1-19(30-18-21-12-6-3-7-13-21)24(28)27-23-15-9-8-14-22(23)25(29)26-17-16-20-10-4-2-5-11-20/h2-15,19H,16-18H2,1H3,(H,26,29)(H,27,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYOUGGDEEPINEQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=CC=C1C(=O)NCCC2=CC=CC=C2)SCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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